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Compound of Interest

Compound Name: Imidaclothiz

Cat. No.: B146455

Introduction

Imidaclothiz is a neonicotinoid insecticide, a class of neuro-active insecticides chemically
similar to nicotine. It is utilized for the control of a range of sucking and biting insect pests. As a
systemic pesticide, it is taken up by the plant and transported to all its tissues, making it
effective against pests that feed on the plant. However, the widespread use of neonicotinoids
has raised concerns about their potential adverse effects on non-target organisms, which play
crucial roles in maintaining ecosystem health and biodiversity. This technical guide provides a
comprehensive overview of the current scientific knowledge regarding the toxicological profile
of Imidaclothiz on various non-target organisms, including bees, aquatic organisms, birds, and
soil dwellers. The information is intended for researchers, scientists, and drug development
professionals involved in environmental risk assessment and the development of safer

alternatives.

Acute and Chronic Toxicity of Imidaclothiz

The toxicity of Imidaclothiz to non-target organisms varies depending on the species,
exposure route, and duration of exposure. The following tables summarize the available
guantitative data on the acute and chronic toxicity of Imidaclothiz. It is important to note that
specific toxicity data for Imidaclothiz is still limited in the publicly available scientific literature.
Therefore, where direct data for Imidaclothiz is unavailable, data for the closely related and
well-studied neonicotinoid, Imidacloprid, as well as other relevant neonicotinoids like
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Clothianidin and Thiamethoxam, are provided for comparative purposes and to indicate
potential areas of concern.

Table 1: Acute Toxicity of Imidaclothiz and Other Neonicotinoids to Non-Target Organisms
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Organism . . . Exposure Referenc
Species Chemical Endpoint Value .
Group Duration e
Apis
mellifera Imidaclothi LD50 High
Bees n - [11[2]
(Honey z (Oral) Toxicity
Bee)
Apis
mellifera Imidaclopri  LD50 3.7-81 48-72 3]
(Honey d (Oral) ng/bee hours
Bee)
Apis
mellifera Clothianidi LD50
~22 ng/bee 48 hours [4]
(Honey n (Oral)
Bee)
Apis
mellifera Thiametho LD50
~24 ng/bee 48 hours [5]
(Honey xam (Oral)
Bee)
) Daphnia
Aquatic ) ]
magna Imidaclothi Low
Invertebrat LC50 o 48 hours
(Water z Toxicity
es
Flea)
Daphnia
magna Imidaclopri
LC50 85 mg/L 48 hours
(Water d
Flea)
Daphnia
magna Clothianidi
LC50 >100 mg/L 48 hours
(Water n
Flea)
Daphnia Thiametho LC50 >100 mg/L 48 hours
magna xam
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(Water
Flea)
) Danio rerio  Imidaclothi Low
Fish ] LC50 o 96 hours
(Zebrafish) z Toxicity
Oncorhync
hus mykiss  Imidaclopri
) LC50 211 mg/L 96 hours
(Rainbow d
Trout)
Oncorhync
hus mykiss  Clothianidi
) LC50 >100 mg/L 96 hours
(Rainbow n
Trout)
Oncorhync
hus mykiss  Thiametho
_ LC50 >100 mg/L 96 hours
(Rainbow xam
Trout)
Colinus
Bird virginianus  Imidaclopri  LD50 152 mg/kg
irds -
(Bobwhite d (Oral) bw
Quail)
Anas
platyrhnynch  Imidaclopri  LD50 >2000
os (Mallard d (Oral) mg/kg bw
Duck)
Colinus
virginianus  Clothianidi LD50 70.8 mg/kg
(Bobwhite n (Oral) bw
Quail)
Zenaida
auriculata Thiametho LD50 4366 mg
(Eared xam (Oral) a.i./kg b.w.
Dove)
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Eisenia
Sall fetida Imidaclopri 3.1-10.7
. LCS0 _ 14 days
Organisms  (Earthwor d mg/kg soil
m)
Eisenia
fetida Clothianidi 1.6 mg/kg
LC50 ] 14 days
(Earthwor n soil
m)
Eisenia
fetida Thiametho 7.2 mg/kg
LC50 ) 14 days
(Earthwor xam soil
m)

Table 2: Chronic Toxicity of Imidaclothiz and Other Neonicotinoids to Non-Target Organisms
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Organism . . . Exposure Referenc
Species Chemical Endpoint Value .
Group Duration e
) Daphnia
Aguatic _ _ _
magna Imidaclothi Chronic
Invertebrat o Noteworthy -
(Water z Toxicity
es
Flea)
Daphnia
_ ~ NOEC
magna Imidaclopri
(Reproduct  0.22 mg/L 21 days
(Water d )
ion)
Flea)
Daphnia
. NOEC
magna Clothianidi
(Reproduct  0.04 mg/L 21 days
(Water n )
ion)
Flea)
Daphnia
NOEC
magna Thiametho
(Reproduct 2.0 mg/L 21 days
(Water xam )
ion)
Flea)
Pimephale
] s promelas  Imidaclopri NOEC
Fish 1.8 mg/L 28 days
(Fathead d (Growth)
Minnow)
Pimephale
s promelas  Clothianidi NOEC
20 mg/L 28 days
(Fathead n (Growth)
Minnow)
Pimephale
s promelas  Thiametho NOEC
>20 mg/L 28 days
(Fathead xam (Growth)
Minnow)
Soil Eisenia Imidaclopri NOEC 0.5-1.0 56 days
Organisms  fetida d (Reproduct  mg/kg soll
ion)
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(Earthwor
m)
Eisenia
] o NOEC
fetida Clothianidi 0.2 mg/kg
(Reproduct . 56 days
(Earthwor n ) soil
ion)
m)
Eisenia
] ) NOEC
fetida Thiametho 0.5 mg/kg
(Reproduct _ 56 days
(Earthwor xam ) soll
ion)
m)

A significant finding is that some degradation products of Imidaclothiz exhibit higher toxicity to
aguatic organisms than the parent compound. For instance, the oxidized metabolite M217 has
been identified as being more toxic. Another degradation product, M149, showed significantly
higher acute and chronic toxicity to Daphnia magna, fish, and green algae compared to
Imidaclothiz. This underscores the importance of considering the environmental fate and
metabolism of Imidaclothiz in comprehensive risk assessments.

Experimental Protocols

The toxicological data presented in this guide are derived from studies that generally follow
internationally recognized testing guidelines, primarily those established by the Organisation for
Economic Co-operation and Development (OECD). These standardized protocols ensure the
reliability and comparability of data across different studies and chemicals. Below are detailed
descriptions of the methodologies for key experiments cited.

Honey Bee Acute Oral Toxicity Test (based on OECD
Guideline 213)

This test is designed to determine the median lethal dose (LD50) of a substance when
administered orally to adult worker honey bees (Apis mellifera).

» Test Organisms: Young, healthy adult worker honey bees from a queen-right colony, free of
disease.
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Test Substance Preparation: The test substance is dissolved or suspended in a 50% (w/v)
sucrose solution. A series of at least five geometrically spaced concentrations is prepared.

Exposure: Bees are starved for 2-4 hours before the test. Individual bees or groups of bees
are then fed a known volume of the treated sucrose solution. A control group receives only
the sucrose solution.

Observation Period: Mortality and any sublethal effects (e.g., behavioral changes) are
recorded at 4, 24, 48, and, if necessary, 72 and 96 hours after exposure.

Endpoint: The LD50, the dose that is lethal to 50% of the test bees, is calculated for each
observation time. The No-Observed-Effect Dose (NOED) may also be determined.

Daphnia sp. Acute Immobilisation Test (based on OECD
Guideline 202)

This test assesses the acute toxicity of a substance to the freshwater invertebrate Daphnia

magna.

Test Organisms: Young daphnids (<24 hours old) from a healthy laboratory culture.

Test Substance Preparation: The test substance is dissolved or dispersed in a suitable
agueous medium to prepare a series of at least five concentrations.

Exposure: Groups of daphnids are exposed to the different test concentrations in glass
vessels under controlled temperature (20 + 2°C) and light conditions (16h light: 8h dark
photoperiod) for 48 hours. A control group is maintained in the medium without the test
substance.

Observation: The number of immobilized daphnids (those that are unable to swim within 15
seconds after gentle agitation of the test vessel) is recorded at 24 and 48 hours.

Endpoint: The median effective concentration (EC50), the concentration that causes
immobilization in 50% of the daphnids, is calculated for the 48-hour exposure period. The
No-Observed-Effect Concentration (NOEC) can also be determined.

Fish Acute Toxicity Test (based on OECD Guideline 203)
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This test evaluates the acute lethal toxicity of a substance to fish.

Test Organisms: A variety of fish species can be used, with zebrafish (Danio rerio) and
rainbow trout (Oncorhynchus mykiss) being common choices.

Test Substance Preparation: A geometric series of at least five concentrations of the test
substance is prepared in water.

Exposure: Fish are exposed to the test concentrations for 96 hours in a static, semi-static, or
flow-through system. Water quality parameters such as temperature, pH, and dissolved
oxygen are monitored.

Observation: Mortalities are recorded at 24, 48, 72, and 96 hours.

Endpoint: The median lethal concentration (LC50), the concentration that is lethal to 50% of
the test fish, is calculated for the 96-hour exposure period.

Earthworm Acute Toxicity Test (based on OECD
Guideline 207)

This protocol determines the acute toxicity of substances to earthworms (Eisenia fetida).

Test System: The test is conducted in an artificial soil medium with controlled temperature
(20 + 2°C) and lighting.

Test Substance Application: The test substance is either mixed into the soil or applied to the
soil surface. At least five concentrations are tested.

Exposure: Adult earthworms are introduced into the treated soil and exposed for 14 days.

Observation: Mortality is assessed at 7 and 14 days. Sublethal effects, such as changes in
body weight and behavior, are also recorded.

Endpoint: The LC50, the concentration that is lethal to 50% of the earthworms, is determined
at 14 days.
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Earthworm Reproduction Test (based on OECD
Guideline 222)

This chronic toxicity test evaluates the effects of a substance on the reproduction of
earthworms.

o Test System: Similar to the acute test, this is performed in artificial soil under controlled
conditions.

o Exposure: Adult earthworms are exposed to a range of concentrations of the test substance
for 28 days.

o Observation: After the 28-day exposure period, the adult worms are removed, and their
mortality and weight changes are assessed. The soil is then incubated for another 28 days.

o Endpoint: The number of juvenile earthworms produced in each concentration is counted.
The EC50 for reproduction (the concentration causing a 50% reduction in the number of
offspring) and the NOEC are determined.

Signaling Pathways and Experimental Workflows

To visualize the mechanisms of action and experimental designs, the following diagrams are
provided using the Graphviz DOT language.
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Neonicotinoid Mode of Action at the Synapse.
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Workflow for Daphnia sp. Acute Immobilisation Test.

Conclusion
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The available data, although limited for Imidaclothiz itself, suggests a toxicological profile
consistent with other neonicotinoid insecticides. There is evidence of high toxicity to bees, a
primary concern for pollinator health. While acute toxicity to some tested aquatic organisms
and birds appears to be lower for the parent compound, the increased toxicity of its
degradation products raises significant environmental concerns. Furthermore, the persistence
of Imidaclothiz in soil indicates the potential for long-term exposure to soil-dwelling organisms.

This technical guide highlights the need for further research to generate a more complete and
robust toxicological dataset for Imidaclothiz across a wider range of non-target species. Such
data is essential for accurate environmental risk assessments and for informing regulatory
decisions regarding the use of this pesticide. Future studies should also focus on the sublethal
effects of chronic exposure and the synergistic effects of Imidaclothiz in combination with
other environmental stressors. The detailed experimental protocols provided herein offer a
foundation for conducting such vital research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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